Cas no 2172429-75-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2172429-75-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6310163
• PubChem ID: 165526599
• Update Time: 2025-05-21

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2,3-dihydro-1H-indole-3-carboxylic acid
• 2172429-75-1
• EN300-1496591

• Inchi： 1S/C27H24N2O5/c30-25(29-15-22(26(31)32)21-11-5-6-12-24(21)29)13-14-28-27(33)34-16-23-19-9-3-1-7-17(19)18-8-2-4-10-20(18)23/h1-12,22-23H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： ISUVZYYEQPHMAB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1C2C=CC=CC=2C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-3-carboxylic Acid: A Comprehensive Overview

The compound 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminopropanoyl-2,3-dihydro-1H-indole-3-carboxylic acid, with CAS No. 2172429751, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and an indole moiety, both of which are well-known in peptide synthesis and drug discovery.

The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS), known for its stability under basic conditions and ease of removal under acidic conditions. Its presence in this compound suggests potential applications in peptide modification or as a building block in the synthesis of bioactive molecules. The indole moiety, on the other hand, is a heterocyclic aromatic structure that is prevalent in many natural products and pharmaceutical agents, contributing to the compound's potential biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems, where the Fmoc group serves as a protective shield during transit and is subsequently cleaved to release the active drug at the target site. Similarly, the indole moiety has been implicated in various pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.

In terms of synthesis, this compound likely involves a multi-step process that includes coupling reactions and protection/deprotection strategies. The integration of the Fmoc group with the indole carboxylic acid backbone would require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods may be employed to optimize the reaction pathway.

The biological evaluation of this compound has not been extensively reported; however, its structural features suggest potential applications in areas such as enzyme inhibition or receptor modulation. For example, the Fmoc group could serve as a recognition element for specific enzymes or proteins, while the indole moiety could act as a bioactive component that interacts with cellular targets.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) would be essential for confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture and help ensure that the synthesized product matches the intended design.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino-propanoyl-2,3-dihydro-1H-indole-3-carboxylic acid represents a promising molecule with diverse applications in chemical synthesis and drug development. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to explore new frontiers in organic chemistry and pharmacology.